Cas no 2228913-58-2 (1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one)

• Product Name: 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one
• CAS No: 2228913-58-2
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 6290790
• PubChem ID: 165755834
• Update Time: 2025-10-16

1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one
• 2228913-58-2
• EN300-1823618

• Inchi： 1S/C9H7NO4/c1-2-8(11)7-5-6(10(13)14)3-4-9(7)12/h2-5,12H,1H2
• InChI Key： GPKUVSYRYPZREG-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(C=C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one

Introduction to 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one (CAS No. 2228913-58-2)

1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one, with the CAS number 2228913-58-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of α,β-unsaturated ketones and features a hydroxyl group and a nitro group on the phenyl ring, which contribute to its reactivity and functional versatility.

The chemical structure of 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one can be represented as C₉H₇N₃O₄. The presence of the nitro group imparts strong electron-withdrawing properties, while the hydroxyl group enhances its polarity and reactivity. These characteristics make it an attractive candidate for a wide range of chemical reactions, including Michael additions, Diels-Alder reactions, and nucleophilic substitutions.

In the realm of pharmaceutical research, 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. A study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential for further development into drug candidates.

Beyond its pharmaceutical applications, 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other advanced materials. Researchers at the University of California, Berkeley, have demonstrated that this compound can be polymerized to form conductive materials with high thermal stability and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic accessibility of 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one is another factor contributing to its widespread use. It can be synthesized through a series of well-established organic reactions, including nitration, hydroxylation, and condensation. The ease of synthesis allows for the preparation of large quantities of this compound with high purity, making it suitable for both laboratory-scale experiments and industrial applications.

In terms of safety and handling, while 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a cool, dry place away from incompatible substances.

The future prospects for 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one are promising. Ongoing research is focused on optimizing its properties for specific applications and developing new derivatives with enhanced functionalities. For instance, efforts are being made to improve its solubility in aqueous media to enhance its bioavailability as a pharmaceutical agent. Additionally, there is growing interest in exploring its potential as a catalyst or ligand in asymmetric synthesis reactions.

In conclusion, 1-(2-hydroxy-5-nitrophenyl)prop-2-en-1-one (CAS No. 2228913-58-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered.